Cas no 927-60-6 (4-hydroxybutanamide)

4-Hydroxybutanamide, also known as γ-hydroxybutyramide, is a versatile organic compound with the molecular formula C4H9NO2. It features a hydroxyl group (-OH) and an amide (-CONH2) functional group, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. This compound exhibits excellent solubility in water and polar solvents, facilitating its use in various reaction systems. Its stable amide moiety enhances compatibility with diverse synthetic pathways, while the hydroxyl group offers reactivity for further derivatization. 4-Hydroxybutanamide is particularly useful in the production of GABA-related compounds and other bioactive molecules, owing to its structural similarity to γ-aminobutyric acid (GABA). Its balanced reactivity and stability make it a preferred choice for researchers developing neuropharmacological agents and specialty chemicals.
4-hydroxybutanamide structure
4-hydroxybutanamide structure
Product Name:4-hydroxybutanamide
CAS No:927-60-6
MF:C4H9NO2
MW:103.119761228561
MDL:MFCD19203449
CID:805578
PubChem ID:13562
Update Time:2025-07-02

4-hydroxybutanamide Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4-hydroxy-
    • 4-Hydroxybutanamide
    • 4-hydroxybutyramide
    • 4-hydroxy-butyramidine
    • SCHEMBL80649
    • 927-60-6
    • EN300-97058
    • CHEMBL174258
    • DTXSID5061297
    • D464344F6N
    • Q27276074
    • AKOS006338508
    • HSDB 5769
    • 4-HYDROXYBUTYRIC ACID AMIDE [HSDB]
    • Z1203578394
    • 4-Hydroxybutyric acid amide
    • NS00022880
    • NSC19917
    • PC 621
    • NSC 19917
    • BDBM50224828
    • 4-Hydroxybutryamide
    • Butyramide, 4-hydroxy-
    • AI3-26368
    • FT-0721769
    • 2-(2-hydroxyethyl)acetamide
    • .gamma.-Hydroxybutyramide
    • EINECS 213-155-6
    • gamma-Hydroxybutyramide
    • NSC-19917
    • AT20755
    • UNII-D464344F6N
    • 4-Hydroxy-butyramide
    • DA-00726
    • LOESDOAIWSCMKM-UHFFFAOYSA-N
    • 4-hydroxybutanamide
    • MDL: MFCD19203449
    • Inchi: 1S/C4H9NO2/c5-4(7)2-1-3-6/h6H,1-3H2,(H2,5,7)
    • InChI Key: LOESDOAIWSCMKM-UHFFFAOYSA-N
    • SMILES: OCCCC(N)=O

Computed Properties

  • Exact Mass: 103.063
  • Monoisotopic Mass: 103.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 62.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 354.1±25.0 °C at 760 mmHg
  • Flash Point: 167.9±23.2 °C
  • Refractive Index: 1.465
  • PSA: 63.32000
  • LogP: -0.05550
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-hydroxybutanamide Security Information

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